8-Fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide

• IUPAC Name: 8-fluoro-4-methyl-2,3,4,5-tetrahydro-1λ6,2-benzothiazepine 1,1-dioxide
• InChI: InChI=1S/C10H12FNO2S/c1-7-4-8-2-3-9(11)5-10(8)15(13,14)12-6-7/h2-3,5,7,12H,4,6H2,1H3
• InChI Key: CETKCHXNDBXUGE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C=C(C=C2)F)S(=O)(=O)NC1
• Molecular Formula: C10H12FNO2S
• Molecular Weight: 229.27 g/mol

Description

“8-Fluoro-4-methyl-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxide” belongs to the class of organic compounds known as benzothiazepines. These are organic compounds containing a benzene fused to a thiazepine ring (a seven-membered ring with five carbon atoms, one nitrogen atom, and one sulfur atom). The ‘8-Fluoro’ and ‘4-methyl’ denote the presence of a fluorine atom and a methyl group at the 8th and 4th positions of the benzothiazepine ring, respectively.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzothiazepine backbone, with a fluorine atom at the 8th position and a methyl group at the 4th position. The ‘tetrahydro’ prefix indicates that the benzothiazepine ring is fully saturated (i.e., it contains no double bonds), and ‘1,1-dioxide’ denotes the presence of two oxygen atoms attached to the first carbon of the thiazepine ring.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on its functional groups. The presence of a fluorine atom might make it a candidate for nucleophilic aromatic substitution reactions, while the methyl group could undergo reactions typical of alkyl substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of specific functional groups (like the fluorine atom and the methyl group) would influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Chemical Synthesis and Reactivity

Benzonitrile Oxide Cycloadditions : Research has shown that N-substituted 5-methylene-2,3,4,5-tetrahydrobenzo[f][1,2]thiazepine 1,1-dioxides can undergo 1,3-dipolar cycloaddition with benzonitrile oxide, yielding isoxazoline spiro adducts. These reactions are highly regioselective, producing previously unreported cycloadducts with significant diastereoselectivity when certain substituents are present (Ryan et al., 2014).

Biological Activity

Synthesis of Potential Medicinal Interest Derivatives : Another study exploited the synthetic potential of tetrahydrobenzo[b][1,5]thiazepine derivatives, leading to the creation of triazolo, oxadiazolo, and pyrazolo substituted 1,5-benzothiazepin-4-oxo-1,1-dioxides. These compounds, synthesized from ethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,5]thiazepine-2-carboxylate, have shown potential medicinal interest, although the study primarily focuses on the synthetic routes rather than direct applications (Gupta et al., 2012).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Without specific studies or data, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide detailed safety and hazard information.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to explore its interactions with biological systems and its potential use in fields like medicinal chemistry.